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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235

Disclaimer: A specific Safety Data Sheet (SDS) for ST-836 hydrochloride was not found in the
public domain. The following guidance is based on general safety protocols for handling
potentially hazardous research chemicals and hydrochloride salts. Researchers, scientists, and
drug development professionals must conduct a thorough risk assessment before handling this
substance and consult with their institution's Environmental Health and Safety (EHS)
department.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure safety when
handling ST-836 hydrochloride. The following table summarizes the recommended PPE.
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Body Part Recommended PPE Rationale
Protects against direct skin
contact. Double gloving
Double-gloving with provides an extra layer of
Hands chemotherapy-grade gloves protection. Change gloves
(ASTM D6978 compliant).[1] every 30 minutes or
immediately if contaminated,
punctured, or torn.[1]
] ) ) Prevents contamination of
Disposable, fluid-resistant )
i personal clothing. Gowns
gown that opens in the back
Body ) should be changed every 2-3
with long sleeves and closed ) ] )
hours or immediately if
cuffs.[1] )
contaminated.[1]
Safety goggles.[1] A face Protects eyes and face from
shield should be worn in splashes of the chemical.[2]
Eyes/Face

addition to goggles if there is a

splash hazard.

Safety glasses with side

shields are not sufficient.[1]

Respiratory

An N95 surgical respirator
mask or a higher level of
respiratory protection based on

a risk assessment.[1][3]

Protects against inhalation of
airborne particles.[1][3] The
mask must be properly fit-
tested.[1] A surgical mask is

not a substitute for a respirator.

[3]

Feet

Two pairs of shoe covers.[1]

Protects from contamination of
personal footwear and
prevents tracking of the
chemical outside the work
area. The second pair should
be donned before entering the

designated handling area.[1]

Operational Plan for Safe Handling
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A systematic approach to handling ST-836 hydrochloride is essential to maintain a safe

laboratory environment.

. Preparation and Engineering Controls:

Designated Area: All handling of ST-836 hydrochloride should occur in a designated area,
such as a chemical fume hood or a Class Il Biosafety Cabinet (BSC), to minimize exposure.

[3]

Negative Pressure: If compounding, ensure the work is performed in a negative pressure
environment to contain any aerosols.[4]

Gather Supplies: Before starting, ensure all necessary equipment and supplies are within the
containment area to avoid reaching outside of the controlled space.

. Handling the Compound:

Donning PPE: Put on all required PPE in the correct order before entering the designated
handling area.

Weighing: If weighing the compound, do so within a ventilated enclosure to prevent the
dispersal of powder.

In Solution: When working with the compound in solution, handle it within the fume hood or
BSC to control vapors and aerosols.

Avoid Contact: Handle the substance in accordance with good industrial hygiene and safety
practices, avoiding contact with skin, eyes, or clothing.[5]

. Post-Handling Procedures:
Decontamination: Decontaminate all surfaces and equipment after use.

Doffing PPE: Remove PPE in a manner that prevents self-contamination and dispose of it in
designated hazardous waste containers.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]
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Disposal Plan

Proper disposal of ST-836 hydrochloride and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:

o Hazardous Waste: All materials contaminated with ST-836 hydrochloride, including unused
compound, contaminated PPE, and cleaning materials, should be treated as hazardous
waste.

o Labeling: Waste containers must be clearly labeled as hazardous waste, indicating the
contents.

2. Disposal Procedure:

o Containers: Use designated, leak-proof, and properly labeled containers for all hazardous
waste.

o Federal and Local Regulations: Dispose of all waste in accordance with federal, state, and
local regulations.[4] Consult your institution's EHS department for specific disposal protocols.

o Empty Containers: Even empty containers that held ST-836 hydrochloride should be
disposed of as hazardous waste unless properly decontaminated.

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling of ST-836 hydrochloride,
from preparation to disposal.
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Safe handling workflow for ST-836 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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